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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals hazard classification for (4-
(Aminomethyl)phenyl)methanol (CAS No: 39895-56-2). It is intended for an audience of

researchers, scientists, and drug development professionals who may handle this compound.

This document details the available toxicological data, outlines the standard experimental

protocols used to determine these classifications, and discusses the potential mechanisms of

toxicity. All quantitative data is summarized in structured tables, and key experimental

workflows are visualized using diagrams.

Introduction
(4-(Aminomethyl)phenyl)methanol, also known as 4-(aminomethyl)benzyl alcohol, is a

chemical intermediate with applications in pharmaceutical synthesis and materials science.

Due to its reactive functional groups—a primary amine and a primary alcohol on a benzene

ring—a thorough understanding of its hazard profile is crucial for safe handling and risk

assessment in a laboratory and industrial setting. This guide synthesizes the current

understanding of its GHS hazard classification.
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GHS Hazard Classification
Based on available data from various chemical suppliers and databases, (4-
(Aminomethyl)phenyl)methanol is classified under the GHS with the following hazard

statements and categories.[1][2][3]

Table 1: GHS Hazard Classification Summary for (4-(Aminomethyl)phenyl)methanol)

Hazard Class
Hazard
Category

GHS
Pictogram

Signal Word
Hazard
Statement

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed

Acute Toxicity,

Dermal
Category 4 Warning

H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritatio

n

Category 1B Danger

H314: Causes

severe skin

burns and eye

damage

Serious Eye

Damage/Eye

Irritation

Category 1 Danger

H318: Causes

serious eye

damage

Note: The GHS pictograms for "Warning" (exclamation mark) and "Danger" (corrosion) are

applicable.

Toxicological Data and Experimental Protocols
The GHS classifications are derived from toxicological studies, which are typically conducted

following standardized protocols, such as those established by the Organisation for Economic

Co-operation and Development (OECD). While specific experimental results for (4-
(Aminomethyl)phenyl)methanol are not publicly available in detail, the following sections

describe the standard methodologies for the assigned hazard categories.
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Acute Toxicity
The classification of (4-(Aminomethyl)phenyl)methanol as harmful by oral, dermal, and

inhalation routes suggests that exposure above certain concentrations can be lethal. These

classifications are typically based on acute toxicity studies in animal models.

Table 2: Acute Toxicity Data (Illustrative based on GHS Category 4 Classification)

Endpoint Species Route
Value
(LD50/LC50)

GHS Category

LD50 Rat Oral
300 - 2000

mg/kg
4

LD50 Rat/Rabbit Dermal
1000 - 2000

mg/kg
4

LC50 Rat
Inhalation

(Vapours)
10 - 20 mg/L (4h) 4

Note: The values in this table are representative ranges for GHS Category 4 and are not

specific experimental data for (4-(Aminomethyl)phenyl)methanol.

The Acute Toxic Class Method is a stepwise procedure using a small number of animals to

estimate the acute oral toxicity of a substance.

Animal Model: Typically, female rats are used.

Dosing: A starting dose (e.g., 300 mg/kg) is administered to a group of three fasted animals

by oral gavage.

Observation: Animals are observed for signs of toxicity and mortality over a 14-day period.

Stepwise Procedure: Depending on the outcome (mortality or survival), the dose is increased

or decreased for the next group of animals. The procedure is stopped when a dose that

causes mortality is identified or when the highest dose level (2000 mg/kg) does not cause

mortality.
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Classification: The GHS category is determined based on the dose at which mortality is

observed.

GHS Hazard Identification

Toxicological Endpoints Evaluated

Resulting Classifications

(4-(Aminomethyl)phenyl)methanol

Toxicological Testing

Subjected to

GHS Classification

Data leads to

Acute Toxicity
(Oral, Dermal, Inhalation) Skin Corrosion/Irritation Serious Eye Damage

Category 4
(Harmful)

Category 1B
(Skin Corrosion)

Category 1
(Serious Eye Damage)

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard classification.

Skin Corrosion/Irritation
The classification of this compound as causing severe skin burns (Category 1B) indicates that it

can cause irreversible damage to the skin. This is a significant hazard requiring stringent safety

precautions.

Table 3: Skin Corrosion Data (Illustrative based on GHS Category 1B Classification)
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Test Method Exposure Time Observation Result GHS Category

In vitro (e.g.,

OECD 431)
3 min to 1 hr Cell Viability < 15% after 1 hr 1B

In vivo (e.g.,

OECD 404)
Up to 4 hr

Corrosive effects

(necrosis)

observed

Irreversible skin

damage
1B

Note: The values in this table are representative thresholds for GHS Category 1B and are not

specific experimental data for (4-(Aminomethyl)phenyl)methanol.

This in vitro method uses a three-dimensional human skin model to assess the skin corrosion

potential of a chemical.

Test System: A reconstructed human epidermis model, which mimics the properties of

human skin, is used.

Application: The test chemical is applied topically to the surface of the skin tissue.

Exposure: The tissue is exposed to the chemical for specific time points (e.g., 3 minutes and

1 hour).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is determined

using a colorimetric assay (e.g., MTT assay).

Classification: A chemical is classified as corrosive if the cell viability falls below certain

thresholds at the specified time points.

Caption: Experimental workflow for OECD 431 skin corrosion test.

Serious Eye Damage/Eye Irritation
The classification for serious eye damage (Category 1) implies that contact with the eyes can

cause irreversible damage. This is often a consequence of the same properties that lead to

skin corrosion.

Table 4: Serious Eye Damage Data (Illustrative based on GHS Category 1 Classification)
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Test Method Observation Result GHS Category

In vitro (e.g., OECD

437 - BCOP)

Corneal opacity and

permeability

Significant changes

leading to

classification

1

In vivo (e.g., OECD

405)

Corneal, iridal, and/or

conjunctival effects

Irreversible eye

damage observed
1

Note: The information in this table is based on the criteria for GHS Category 1 and does not

represent specific experimental data for (4-(Aminomethyl)phenyl)methanol).

The BCOP test is an in vitro method that uses corneas from bovine eyes to evaluate the

potential of a substance to cause serious eye damage.

Test System: Corneas are isolated from the eyes of slaughtered cattle and mounted in a

holder.

Application: The test chemical is applied to the epithelial surface of the cornea.

Exposure: The cornea is exposed for a defined period (e.g., 10 minutes).

Measurement: After exposure, two endpoints are measured:

Opacity: The cloudiness of the cornea is measured using an opacitometer.

Permeability: The passage of a fluorescent dye through the cornea is measured with a

spectrophotometer.

Classification: An In Vitro Irritancy Score is calculated from the opacity and permeability

measurements to predict the potential for serious eye damage.

Potential Mechanisms of Toxicity
While specific mechanistic studies on (4-(Aminomethyl)phenyl)methanol are limited, its

chemical structure as a benzylamine derivative provides insights into its potential toxicological

pathways.
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Corrosivity: The primary amine group makes the molecule basic. Concentrated solutions of

amines can be corrosive to tissues due to their ability to saponify fats, extract membrane

lipids, and denature proteins. This is a likely mechanism for the observed skin and eye

damage. Structurally related compounds like benzylamine are also known to be corrosive

and irritating to the skin and mucous membranes.[4][5][6][7]

Systemic Toxicity: The "harmful" classification upon ingestion, skin contact, or inhalation

suggests that the molecule can be absorbed into the bloodstream and exert systemic effects.

The metabolic pathways for this compound are not well-documented, but it is plausible that it

undergoes enzymatic degradation in the liver, similar to other benzylamines.

Exposure Route

Local Effects Systemic Effects

(4-(Aminomethyl)phenyl)methanol
Exposure

Direct Contact with
Skin or Eyes

Absorption
(Oral, Dermal, Inhalation)

Tissue Damage
(Protein Denaturation,

Saponification)

causes

Skin Corrosion &
Serious Eye Damage

results in

Systemic Distribution

Metabolism (Liver)

Systemic Toxicity
(Harmful)
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Caption: Postulated toxicity pathways for the subject compound.

Conclusion
(4-(Aminomethyl)phenyl)methanol is a hazardous chemical that requires careful handling. Its

GHS classification indicates that it is harmful through multiple routes of exposure and can

cause severe, irreversible damage to the skin and eyes. Professionals working with this

compound should adhere to strict safety protocols, including the use of appropriate personal

protective equipment (gloves, eye protection, and respiratory protection where warranted) and

working in a well-ventilated area. The information presented in this guide, including the likely

experimental basis for its classification, should be used to inform risk assessments and ensure

the safety of all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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